Cas no 392297-50-6 (N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide)
N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide
- N-(5-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide
- Cyclohexanecarboxamide, N-[5-[[2-[(4-fluorophenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
- HMS1416N14
- F0417-0847
- N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide
- IFLab1_001708
- N-[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide
- Oprea1_224455
- AKOS000655544
- 392297-50-6
-
- Inchi: 1S/C17H19FN4O2S2/c18-12-6-8-13(9-7-12)19-14(23)10-25-17-22-21-16(26-17)20-15(24)11-4-2-1-3-5-11/h6-9,11H,1-5,10H2,(H,19,23)(H,20,21,24)
- InChI Key: ZGAIPPDHORVNGN-UHFFFAOYSA-N
- SMILES: C1(C(NC2=NN=C(SCC(NC3=CC=C(F)C=C3)=O)S2)=O)CCCCC1
Computed Properties
- Exact Mass: 394.093
- Monoisotopic Mass: 394.093
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 138Ų
N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0417-0847-2μmol |
N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide |
392297-50-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0417-0847-5μmol |
N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide |
392297-50-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0417-0847-10μmol |
N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide |
392297-50-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0417-0847-20μmol |
N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide |
392297-50-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0417-0847-1mg |
N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide |
392297-50-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0417-0847-2mg |
N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide |
392297-50-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0417-0847-3mg |
N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide |
392297-50-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0417-0847-4mg |
N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide |
392297-50-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0417-0847-5mg |
N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide |
392297-50-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0417-0847-10mg |
N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide |
392297-50-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide
Comprehensive Analysis of N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide (CAS 392297-50-6)
The compound N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide (CAS 392297-50-6) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique thiadiazole and cyclohexanecarboxamide moieties make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its ability to interact with specific protein targets. The presence of a 4-fluorophenyl group further enhances its binding affinity, making it a subject of intense study in drug discovery.
In recent years, the demand for novel compounds like N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide has surged, driven by the need for innovative treatments in areas such as oncology, neurodegenerative diseases, and metabolic disorders. This compound's sulfanyl linkage and carbamoylmethyl functionality contribute to its stability and bioavailability, key factors in its pharmacokinetic profile. As the scientific community explores its mechanisms of action, questions like "How does CAS 392297-50-6 interact with cellular receptors?" and "What are the synthetic pathways for this compound?" are frequently searched in academic and industrial databases.
The synthesis of N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide involves multi-step organic reactions, including amide coupling and thioether formation. These processes are optimized to ensure high yield and purity, critical for its application in preclinical studies. The compound's fluorophenyl moiety is particularly noteworthy, as fluorine substitution often improves metabolic stability and target selectivity. This aligns with current trends in medicinal chemistry, where fluorinated compounds are increasingly prioritized for their enhanced efficacy and safety profiles.
From an SEO perspective, terms like "thiadiazole derivatives," "cyclohexanecarboxamide applications," and "fluorophenyl-based drugs" are highly relevant to this compound. These keywords reflect user interest in its structural features and potential uses. Additionally, the rise of AI-driven drug discovery has spurred inquiries into how computational tools can predict the behavior of CAS 392297-50-6 in biological systems. This intersection of chemistry and technology underscores the compound's relevance in modern research.
In conclusion, N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide represents a fascinating area of study with broad implications for drug development. Its intricate design and functional versatility position it as a valuable asset in addressing unmet medical needs. As research progresses, this compound is likely to remain a focal point for scientists and industry professionals alike.
392297-50-6 (N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)